Cas no 599162-84-2 (N-(2-cyanophenyl)-2-(4-methylphenyl)acetamide)

• Product Name: N-(2-cyanophenyl)-2-(4-methylphenyl)acetamide
• CAS No: 599162-84-2
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 5447369
• PubChem ID: 965663
• Update Time: 2025-05-26

N-(2-cyanophenyl)-2-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• SR-01000917510
• AKOS008967548
• 599162-84-2
• SR-01000917510-1
• F2995-0094
• N-(2-cyanophenyl)-2-(p-tolyl)acetamide
• N-(2-cyanophenyl)-2-(4-methylphenyl)acetamide
• N-(2-Cyanophenyl)-4-methylbenzeneacetamide

• Inchi： 1S/C16H14N2O/c1-12-6-8-13(9-7-12)10-16(19)18-15-5-3-2-4-14(15)11-17/h2-9H,10H2,1H3,(H,18,19)
• InChI Key： AFEPFOGMUONJHF-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CC=CC=C2C#N)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 250.110613074g/mol
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 498.6±38.0 °C(Predicted)
• pka: 13.44±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(2-cyanophenyl)-2-(4-methylphenyl)acetamide

N-(2-Cyanophenyl)-2-(4-Methylphenyl)Acetamide: Recent Advances in Research and Applications

N-(2-Cyanophenyl)-2-(4-Methylphenyl)Acetamide, also known by its CAS number 599162-84-2, is a compound of significant interest in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a cyanophenyl group with an acetamide moiety. The presence of these functional groups imparts distinctive chemical and physical properties, making it a versatile molecule for various applications.

The synthesis of N-(2-Cyanophenyl)-2-(4-Methylphenyl)Acetamide involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and coupling processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product, aligning with the growing demand for sustainable chemical processes.

In terms of applications, N-(2-Cyanophenyl)-2-(4-Methylphenyl)Acetamide has shown promise in several areas. In materials science, its structural rigidity and ability to form hydrogen bonds make it a candidate for advanced materials such as high-performance polymers and liquid crystals. Researchers have explored its potential as a building block for self-assembling materials, where its molecular interactions play a crucial role in determining the material's properties.

The pharmacological potential of this compound is another area of active research. Studies have demonstrated that N-(2-Cyanophenyl)-2-(4-Methylphenyl)Acetamide exhibits moderate activity against certain enzymes involved in neurodegenerative diseases. This has led to investigations into its role as a lead compound for drug development. Recent findings suggest that modifying the substituents on the phenyl rings could enhance its bioavailability and efficacy, paving the way for further exploration in preclinical studies.

From an environmental perspective, the stability and biodegradability of N-(2-Cyanophenyl)-2-(4-Methylphenyl)Acetamide are critical considerations. Initial assessments indicate that under specific conditions, the compound can undergo enzymatic degradation, reducing its environmental footprint. This aligns with global efforts to develop eco-friendly chemical compounds that minimize ecological impact.

In conclusion, N-(2-Cyanophenyl)-2-(4-Methylphenyl)Acetamide (CAS No: 599162-84-2) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.